2,3-Dihydro-1,4-benzodioxine-6-carboxylic acid
Overview
Description
2,3-Dihydro-1,4-benzodioxine-6-carboxylic acid is a chemical compound with the molecular formula C9H8O4 . It is a derivative of 1,4-benzodioxine, a type of organic compound that contains a benzene ring fused to a 1,4-dioxin ring .
Synthesis Analysis
The synthesis of enantiomerically enriched 1,4-benzodioxanes, which includes this compound, has been achieved through ring-closing metathesis using an efficient nitro-Grela catalyst . This process has shown excellent enantioselectivities of up to 99:1 er .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C9H8O4/c10-9(11)8-5-12-6-3-1-2-4-7(6)13-8/h1-4,8H,5H2,(H,10,11) .Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 180.159 g/mol .Scientific Research Applications
Synthesis and Therapeutic Potential
2,3-Dihydro-1,4-benzodioxine-6-carboxylic acid and its derivatives have been extensively studied for their synthesis and potential therapeutic applications. Research has shown that these compounds exhibit significant anti-inflammatory properties. For instance, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid demonstrated potency comparable to Ibuprofen in rat paw edema assays, indicating its potential as an anti-inflammatory agent (Vazquez, Rosell, & Pujol, 1996). Further studies synthesized racemic and enantiomeric forms of these compounds, comparing their anti-inflammatory properties with other agents, with some showing high activity (Vazquez, Rosell, & Pujol, 1997).
Pharmaceutical Applications and Synthesis Methods
There is considerable interest in the use of these compounds as chiral synthons for the enantiospecific synthesis of therapeutic agents. This interest is driven by the need for optically pure enantiomers in pharmaceutical applications. For example, both enantiomers of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid are valuable in the synthesis of drugs like (S)-doxazosin mesylate and others. However, the challenge lies in achieving high enantiomeric purity and overcoming limitations like low efficiency and accessibility of chiral resolving agents. Amidase activity from Alcaligenes faecalis subsp. parafaecalis showed promise in producing enantiomerically pure 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid (Mishra, Kaur, Sharma, & Jolly, 2016).
Anticonvulsant and Antibacterial Properties
The exploration of these compounds extends into areas like anticonvulsant and antibacterial activities. Research into amino amides and amino esters based on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-cyclopentane-1-carboxylic acid revealed their potential as anticonvulsant agents (Arustamyan et al., 2019). Additionally, N-Substituted (2,3-Dihydro-1,4-Benzodioxin-6-YL)Benzenesulfonamide Derivatives have been identified as potent antibacterial agents and moderate enzyme inhibitors, broadening the potential applications of these compounds in the pharmaceutical domain (Abbasi et al., 2017).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Chiral motifs of 2,3-dihydro-1,4 benzodioxane, which this compound is a part of, are extensively utilized in diverse medicinal substances and bioactive natural compounds . These compounds have shown affinities towards serotonin receptors involved in schizophrenia, headaches, and nervous breakdowns .
Mode of Action
It’s known that the absolute configuration of the c2 stereo centroid of benzodioxane greatly influences its biological activity .
Biochemical Pathways
Several 1,4-benzodioxanes have displayed intriguing characteristics as α- or β-blocking agents, exhibiting antihypertensive properties .
Result of Action
Compounds with the 2,3-dihydro-1,4 benzodioxane motif have shown significant biological activities .
Action Environment
The effect of temperature, cosolvent, and cosolvent concentration on the kinetic resolution of a similar compound was investigated, revealing that the best results were achieved at 30 °c with 20% n-butanol as a cosolvent .
Properties
IUPAC Name |
2,3-dihydro-1,4-benzodioxine-6-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O4/c10-9(11)6-1-2-7-8(5-6)13-4-3-12-7/h1-2,5H,3-4H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWZQJTGQFHIRFQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00374511 | |
Record name | 2,3-dihydro-1,4-benzodioxine-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00374511 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4442-54-0 | |
Record name | 2,3-Dihydro-1,4-benzodioxin-6-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4442-54-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3-dihydro-1,4-benzodioxine-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00374511 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,4-Benzodioxane-6-carboxylic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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